molecular formula C8H7F5N2O2 B15385741 1-(2-(Difluoromethoxy)-4-(trifluoromethoxy)phenyl)hydrazine

1-(2-(Difluoromethoxy)-4-(trifluoromethoxy)phenyl)hydrazine

Cat. No.: B15385741
M. Wt: 258.15 g/mol
InChI Key: ZNCXVWLHKPFNGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-(Difluoromethoxy)-4-(trifluoromethoxy)phenyl)hydrazine is a fluorinated aromatic hydrazine derivative characterized by a phenyl ring substituted with difluoromethoxy (-OCF₂H) and trifluoromethoxy (-OCF₃) groups at the 2- and 4-positions, respectively. The hydrazine (-NH-NH₂) moiety is directly attached to the aromatic ring, conferring reactivity for applications in medicinal chemistry, agrochemicals, or materials science. The fluorine atoms enhance lipophilicity, metabolic stability, and electron-withdrawing effects, which are critical for modulating biological activity and physicochemical properties .

Properties

Molecular Formula

C8H7F5N2O2

Molecular Weight

258.15 g/mol

IUPAC Name

[2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl]hydrazine

InChI

InChI=1S/C8H7F5N2O2/c9-7(10)16-6-3-4(17-8(11,12)13)1-2-5(6)15-14/h1-3,7,15H,14H2

InChI Key

ZNCXVWLHKPFNGA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OC(F)(F)F)OC(F)F)NN

Origin of Product

United States

Comparison with Similar Compounds

Structural and Substituent Effects

The compound’s uniqueness lies in its dual fluorinated alkoxy substituents. Key comparisons with structurally related phenylhydrazines include:

Compound Name Substituents Key Properties/Effects References
4-(Trifluoromethoxy)phenylhydrazine -OCF₃ at 4-position Increased lipophilicity (logP ~2.8); enhanced metabolic stability vs. non-fluorinated analogs
[2-(4-Fluorophenyl)ethyl]hydrazine -CH₂CH₂NH-NH₂; -F at 4-position Reduced steric hindrance; higher solubility in polar solvents due to ethyl linker
N′-[2,6-Dinitro-4-(trifluoromethyl)phenyl]hydrazides -NO₂ at 2,6-positions; -CF₃ at 4-position Strong electron-withdrawing effects; redox-active (antioxidant potential)
[4-(Chloro-trifluoroethyl)sulfonyl]phenylhydrazine -SO₂CF₂Cl at 4-position High acidity (pKa ~3.5); sulfonyl group enhances binding to enzymes/receptors

Key Observations :

  • Electron-withdrawing effects : Trifluoromethoxy (-OCF₃) and difluoromethoxy (-OCF₂H) groups reduce electron density on the phenyl ring, stabilizing intermediates in nucleophilic reactions .
  • Lipophilicity : The trifluoromethoxy group increases logP by ~1.5 compared to methoxy (-OCH₃), improving membrane permeability .
  • Metabolic stability: Fluorinated alkoxy groups resist oxidative degradation better than non-fluorinated analogs, as seen in pesticide derivatives .

Challenges :

  • Simultaneous introduction of -OCF₂H and -OCF₃ requires precise control to avoid side reactions.
  • Fluorinated intermediates may require anhydrous conditions to prevent hydrolysis .
Physicochemical Data
Property Target Compound 4-(Trifluoromethoxy)phenylhydrazine [2-(4-Fluorophenyl)ethyl]hydrazine
Molecular Weight ~285 g/mol ~210 g/mol ~186 g/mol
logP (estimated) ~3.2 ~2.8 ~1.5
pKa (NH group) ~7.5 (weaker base vs. non-F) ~7.8 ~8.2

Trends :

  • Fluorinated alkoxy groups lower basicity (higher pKa) due to electron withdrawal.
  • Higher molecular weight and logP correlate with increased bioavailability in lipophilic environments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.